2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole

• IUPAC Name: 2-[4-(5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole
• InChI: InChI=1S/C18H20FN5O/c1-3-14-12(2)20-11-21-17(14)23-6-8-24(9-7-23)18-22-15-5-4-13(19)10-16(15)25-18/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: RHLSGYFFFGAJLM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CN=C1N2CCN(CC2)C3=NC4=C(O3)C=C(C=C4)F)C
• Molecular Formula: C18H20FN5O
• Molecular Weight: 341.4 g/mol

Description

2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole, also known as EMB-001, is a novel compound that has gained significant attention in the scientific community. EMB-001 is a benzoxazole derivative that has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole is not fully understood. However, studies have shown that 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole inhibits the activity of various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has been shown to have various biochemical and physiological effects. In animal studies, 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has been shown to reduce tumor growth and improve survival rates in cancer models. 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has also been shown to reduce inflammation and improve joint function in animal models of arthritis. Additionally, 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has been shown to have low toxicity in animal studies, indicating its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it accessible to researchers. 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has also shown promising results in various scientific studies, indicating its potential as a therapeutic agent. However, there are also limitations to using 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole in lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its exact effects. Additionally, 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has not yet been tested in human clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole. One area of research could focus on elucidating the exact mechanism of action of 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole. This could involve further studies on the enzymes and signaling pathways that 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole inhibits. Another area of research could focus on testing the safety and efficacy of 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole in human clinical trials. This could involve testing 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole in various cancer types and other diseases, such as arthritis. Additionally, future research could focus on developing new derivatives of 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole with improved efficacy and safety profiles.
Conclusion:
In conclusion, 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole is a novel compound that has shown promising results in various scientific studies. 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has potential as an anti-cancer and anti-inflammatory agent, with low toxicity in animal studies. However, more research is needed to fully understand its mechanism of action and to test its safety and efficacy in humans. Future research could focus on developing new derivatives of 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole and testing its potential in various diseases.

Synthesis Methods

2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method involves the reaction of 6-fluoro-1,3-benzoxazole with 5-ethyl-6-methylpyrimidine-4-carbaldehyde in the presence of piperazine and a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has shown promising results in various scientific studies, including its potential as an anti-cancer agent. Several studies have shown that 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has anti-proliferative effects on various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 2-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole has also shown potential as an anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models of arthritis.